Cas no 34545-14-7 (Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)-)

• Product Name: Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)-
• CAS No: 34545-14-7
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 1468875
• Update Time: 2024-08-25

Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)-

• Inchi： 1S/C12H18O2S/c1-5-15(13,14)11-8-6-10(7-9-11)12(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： MGNBTPQLMXBZCG-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=CC=C(S(CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 226.10284

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 345.6±25.0 °C(Predicted)
• PSA: 34.14